Cas no 62176-27-6 (5-Chloro-2-(2-methoxyethoxy)benzoic Acid)

• Product Name: 5-Chloro-2-(2-methoxyethoxy)benzoic Acid
• CAS No: 62176-27-6
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 455447
• PubChem ID: 4176150
• Update Time: 2025-05-21

5-Chloro-2-(2-methoxyethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(2-methoxyethoxy)-
• 5-chloro-2-(2-methoxyethoxy)benzoic acid
• 5-Chloro-2-(2-methoxyethoxy)benzoic Acid

• Inchi： 1S/C10H11ClO4/c1-14-4-5-15-9-3-2-7(11)6-8(9)10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： WQDOHODYKAZYCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCCOC

Computed Properties

• Exact Mass: 230.03463

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2-(2-methoxyethoxy)benzoic Acid

Recent Advances in the Study of 5-Chloro-2-(2-methoxyethoxy)benzoic Acid (CAS: 62176-27-6)

The compound 5-Chloro-2-(2-methoxyethoxy)benzoic Acid (CAS: 62176-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for novel drug candidates. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of synthetic routes for 5-Chloro-2-(2-methoxyethoxy)benzoic Acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed coupling reactions. This approach not only improves the efficiency of production but also reduces the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it a viable candidate for large-scale pharmaceutical manufacturing.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 5-Chloro-2-(2-methoxyethoxy)benzoic Acid exhibits significant anti-inflammatory and analgesic properties. A research team at the University of Cambridge reported that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Further preclinical studies are underway to evaluate its efficacy and safety profile.

Another promising avenue of research involves the use of 5-Chloro-2-(2-methoxyethoxy)benzoic Acid as a building block for the development of new anticancer agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its incorporation into hybrid molecules designed to target specific cancer cell pathways. Preliminary results indicated enhanced cytotoxicity against several cancer cell lines, including breast and lung cancer, while showing minimal effects on normal cells. This selectivity is attributed to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

Despite these advancements, challenges remain in the clinical translation of 5-Chloro-2-(2-methoxyethoxy)benzoic Acid. Pharmacokinetic studies have revealed variable bioavailability, prompting investigations into formulation strategies to improve its absorption and distribution. Additionally, the long-term toxicity profile of the compound requires further elucidation to ensure its suitability for human use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these issues in the coming years.

In conclusion, 5-Chloro-2-(2-methoxyethoxy)benzoic Acid (CAS: 62176-27-6) represents a versatile and promising compound in the realm of drug discovery. Its multifaceted pharmacological properties and potential as a scaffold for novel therapeutics underscore its importance in current research. Continued exploration of its mechanisms of action and optimization of its pharmacokinetic properties will be critical in unlocking its full therapeutic potential. This compound is poised to make significant contributions to the treatment of inflammatory and neoplastic diseases, pending successful clinical development.